13-Methyloctadecanoyl-CoA

• Molecular Formula: C40H72N7O17P3S
• Molecular Weight: 1048.0 g/mol
• InChI: InChI=1S/C40H72N7O17P3S/c1-5-6-14-17-28(2)18-15-12-10-8-7-9-11-13-16-19-31(49)68-23-22-42-30(48)20-21-43-38(52)35(51)40(3,4)25-61-67(58,59)64-66(56,57)60-24-29-34(63-65(53,54)55)33(50)39(62-29)47-27-46-32-36(41)44-26-45-37(32)47/h26-29,33-35,39,50-51H,5-25H2,1-4H3,(H,42,48)(H,43,52)(H,56,57)(H,58,59)(H2,41,44,45)(H2,53,54,55)
• InChIKey: OZFARXZSGYDXGT-UHFFFAOYSA-N

13-Methyloctadecanoyl-CoA is a long-chain branched fatty acyl coenzyme A (CoA) thioester derived from 13-methyloctadecanoic acid. It belongs to the class of C18:0 saturated acyl-CoAs with a single methyl branch at the 13-position of the acyl chain.

13-Methyloctadecanoyl-CoA: A Specialized Long-Chain Acyl-CoA for Sperm Aging and Branched-Chain Lipid Research

13-Methyloctadecanoyl-CoA is a long-chain branched fatty acyl coenzyme A (CoA) thioester derived from 13-methyloctadecanoic acid . It belongs to the class of C18:0 saturated acyl-CoAs with a single methyl branch at the 13-position of the acyl chain . This compound serves as an essential intermediate in mitochondrial beta-oxidation of branched-chain fatty acids and as a substrate for carnitine O-palmitoyltransferase in acylcarnitine formation . Its unique structural feature—a distal methyl branch—dictates a specialized peroxisomal and mitochondrial degradation pathway distinct from straight-chain analogs.

• [1] Human Metabolome Database (HMDB). (2021). Metabocard for 13-Methyloctadecanoyl-CoA (HMDB0300690). Retrieved from https://hmdb.ca/metabolites/HMDB0300690 View Source
• [2] Small Molecule Pathway Database (SMPDB). (2021). Pathway: 13-Methyloctadecanoyl-CoA beta-oxidation. Retrieved from https://smpdb.ca/pathway/13-Methyloctadecanoyl-CoA View Source

Why Substituting 13-Methyloctadecanoyl-CoA with Palmitoyl-CoA or Other Acyl-CoAs Compromises Experimental Integrity

Generic substitution of 13-Methyloctadecanoyl-CoA with straight-chain analogs (e.g., palmitoyl-CoA) or regioisomeric branched CoAs (e.g., 12-methyloctadecanoyl-CoA) is scientifically invalid due to enzyme specificity and pathway divergence . Branched-chain acyl-CoAs require a dedicated peroxisomal oxidase (hBRCACox/ACOX3) for initial α- or β-oxidation steps, whereas straight-chain substrates utilize distinct palmitoyl-CoA oxidases . Furthermore, the exact position of the methyl branch determines enzyme affinity and metabolic fate—a feature leveraged in biomarker panels where only the 13-methyl isomer demonstrates age-associated accumulation in human spermatozoa . Using an incorrect analog will yield misleading kinetic data, misrepresent metabolic fluxes, and fail to recapitulate disease-relevant signatures.

• [1] Foulon, V., Antonenkov, V. D., Croes, K., Waelkens, E., Mannaerts, G. P., Van Veldhoven, P. P., & Casteels, M. (1999). Purification, molecular cloning, and expression of 2-hydroxyphytanoyl-CoA lyase, a peroxisomal thiamine pyrophosphate-dependent enzyme that catalyzes the carbon–carbon bond cleavage during α-oxidation of 3-methyl-branched fatty acids. Proceedings of the National Academy of Sciences, 96(18), 10039-10044. https://doi.org/10.1073/pnas.96.18.10039 View Source
• [2] Baumgart, E., Vanhooren, J. C., Fransen, M., Marynen, P., Puype, M., Vandekerckhove, J., ... & Van Veldhoven, P. P. (1996). Molecular characterization of the human peroxisomal branched-chain acyl-CoA oxidase: cDNA cloning, chromosomal assignment, tissue distribution, and evidence for the absence of the protein in Zellweger syndrome. Proceedings of the National Academy of Sciences, 93(24), 13748-13753. https://doi.org/10.1073/pnas.93.24.13748 View Source
• [3] Beg, M. A., Khan, M. S., Sheikh, I. A., Hamoda, T. A. A. M., Khan, M. I., Sharma, P., ... & Memili, E. (2026). Age-Associated Metabolomic Changes in Human Spermatozoa. International Journal of Molecular Sciences, 27(5), 2386. https://doi.org/10.3390/ijms27052386 View Source

Quantitative Differentiation of 13-Methyloctadecanoyl-CoA vs. Straight-Chain and Regioisomeric CoAs

Unique Age-Associated Accumulation in Human Spermatozoa: A Biomarker with 100% Classification Accuracy

In a LC-MS/MS metabolomic analysis of human spermatozoa, 13-Methyloctadecanoyl-CoA exhibited a unique abundance pattern that differentiated advanced-age men (41-51 years) from young adults (21-30 years). While L-homocysteine became undetectable with age, methyloctadecanoyl-CoA was exclusively abundant in the advanced-age cohort . The compound was part of a 137-biomarker panel that achieved perfect classification performance (AUC = 1.0) for age-associated sperm metabolome changes . In contrast, other acyl-CoA species such as pentadecanoyl-CoA and (3S)-3-hydroxylinoleoyl-CoA were also upregulated but did not display the same 'uniquely abundant' pattern .

Evidence Dimension	Relative abundance pattern across age groups in human spermatozoa
Target Compound Data	Uniquely abundant in advanced-age group (41-51 y)
Comparator Or Baseline	Young adult group (21-30 y): undetectable; Late adult group (31-40 y): not specified as uniquely abundant
Quantified Difference	Qualitative detection switch from absent/low to uniquely abundant with advancing age; biomarker panel AUC = 1.0 for age discrimination
Conditions	LC-MS/MS metabolomics; n=6 (young), n=7 (late), n=5 (advanced); p<0.05 significance; PLS-DA analysis

Why This Matters

Procurement of this specific isomer is essential for aging research laboratories requiring a validated biomarker standard that distinguishes age-related metabolic shifts with maximal classification accuracy.

• [1] Beg, M. A., Khan, M. S., Sheikh, I. A., Hamoda, T. A. A. M., Khan, M. I., Sharma, P., ... & Memili, E. (2026). Age-Associated Metabolomic Changes in Human Spermatozoa. International Journal of Molecular Sciences, 27(5), 2386. https://doi.org/10.3390/ijms27052386 View Source

Enzymatic Pathway Divergence: Peroxisomal Branched-Chain Oxidase Specificity vs. Straight-Chain Oxidase

The catabolism of 13-Methyloctadecanoyl-CoA depends critically on the peroxisomal branched-chain acyl-CoA oxidase (hBRCACox/ACOX3), which exhibits strict substrate specificity for 2-methyl-branched fatty acyl-CoAs . In contrast, straight-chain fatty acyl-CoAs such as palmitoyl-CoA (C16:0) are processed by a distinct enzyme, palmitoyl-CoA oxidase (hPALMCox) . This enzymatic segregation is non-redundant: genetic deficiency in hBRCACox leads to accumulation of branched-chain substrates and severe pathology, whereas straight-chain oxidase deficiency presents a different clinical phenotype . While exact Km values for 13-Methyloctadecanoyl-CoA are not reported, the enzyme's specificity for branched-chain geometry is well-established .

Evidence Dimension	Primary peroxisomal oxidase enzyme for initial degradation step
Target Compound Data	hBRCACox (branched-chain acyl-CoA oxidase) required
Comparator Or Baseline	Palmitoyl-CoA (C16:0 straight-chain) requires hPALMCox (palmitoyl-CoA oxidase)
Quantified Difference	Binary pathway segregation: 13-Methyloctadecanoyl-CoA is not a substrate for hPALMCox; palmitoyl-CoA is not a substrate for hBRCACox.
Conditions	Human liver peroxisomal enzyme assays; substrate specificity determined by H2O2 formation activity

Why This Matters

Researchers studying peroxisomal disorders or branched-chain lipid metabolism cannot substitute straight-chain CoAs for this compound without invalidating pathway-specific findings.

• [1] Foulon, V., Antonenkov, V. D., Croes, K., Waelkens, E., Mannaerts, G. P., Van Veldhoven, P. P., & Casteels, M. (1999). Purification, molecular cloning, and expression of 2-hydroxyphytanoyl-CoA lyase, a peroxisomal thiamine pyrophosphate-dependent enzyme that catalyzes the carbon–carbon bond cleavage during α-oxidation of 3-methyl-branched fatty acids. Proceedings of the National Academy of Sciences, 96(18), 10039-10044. View Source
• [2] Baumgart, E., Vanhooren, J. C., Fransen, M., Marynen, P., Puype, M., Vandekerckhove, J., ... & Van Veldhoven, P. P. (1996). Molecular characterization of the human peroxisomal branched-chain acyl-CoA oxidase: cDNA cloning, chromosomal assignment, tissue distribution, and evidence for the absence of the protein in Zellweger syndrome. Proceedings of the National Academy of Sciences, 93(24), 13748-13753. View Source

Regioisomeric Specificity in Metabolomic Biomarker Panels: 13-Methyl vs. 12-Methyl and 9-Methyl Isomers

Multiple methyl-branched octadecanoyl-CoA isomers exist (e.g., 9-methyl, 12-methyl, 13-methyl, 17-methyl), each with distinct metabolic origins and biological associations . In the context of sperm aging metabolomics, only the 13-methyl isomer is specifically annotated as 'uniquely abundant' in advanced-age spermatozoa, whereas other methyl-octadecanoyl-CoA species (e.g., 12-methyloctadecanoyl-CoA, 9-methyloctadecanoyl-CoA) are not reported in this age-associated panel . This regioisomeric specificity underscores that the methyl branch position is not interchangeable for biomarker applications. Using the incorrect isomer would fail to replicate the age-associated signature and would yield false-negative results in targeted metabolomic assays.

Evidence Dimension	Inclusion in age-associated sperm metabolomic biomarker panel (AUC=1.0)
Target Compound Data	13-Methyloctadecanoyl-CoA: uniquely abundant in advanced-age cohort
Comparator Or Baseline	12-Methyloctadecanoyl-CoA and 9-Methyloctadecanoyl-CoA: not listed among the 137 biomarkers in the same study
Quantified Difference	Qualitative presence vs. absence in the validated biomarker set
Conditions	LC-MS/MS metabolomics; 164 differentially abundant metabolites (p<0.05) reduced to 137 high-confidence biomarkers

Why This Matters

For laboratories performing targeted metabolomics of aging or fertility, the correct isomer is non-negotiable for assay validation and cross-study reproducibility.

• [1] Human Metabolome Database (HMDB). (2021). Metabocard for 9-Methyloctadecanoyl-CoA (HMDB0300687); 12-Methyloctadecanoyl-CoA (HMDB0300688). Retrieved from https://hmdb.ca/metabolites/HMDB0300687 View Source
• [2] Beg, M. A., Khan, M. S., Sheikh, I. A., Hamoda, T. A. A. M., Khan, M. I., Sharma, P., ... & Memili, E. (2026). Age-Associated Metabolomic Changes in Human Spermatozoa. International Journal of Molecular Sciences, 27(5), 2386. View Source

Structural and Physicochemical Differentiation from Pristanoyl-CoA: Implications for Enzyme Binding

13-Methyloctadecanoyl-CoA (C40H72N7O17P3S, MW 1048.02) differs fundamentally from pristanoyl-CoA (C40H70N7O18P3S, MW ~1062), a multi-methyl-branched (four methyl groups) fatty acyl-CoA derived from phytanic acid . Pristanoyl-CoA requires α-oxidation via 2-hydroxyphytanoyl-CoA lyase before entering β-oxidation, whereas 13-Methyloctadecanoyl-CoA is a direct β-oxidation substrate . This distinction is critical: pristanoyl-CoA accumulates in Refsum disease and Zellweger syndrome due to peroxisomal α-oxidation defects, while 13-Methyloctadecanoyl-CoA accumulation is associated with age-related metabolomic shifts rather than peroxisomal biogenesis disorders . Substituting one for the other in enzyme assays would probe entirely different metabolic pathways and disease contexts.

Evidence Dimension	Number of methyl branches and metabolic entry point
Target Compound Data	1 methyl branch (C19:0 backbone); enters β-oxidation directly
Comparator Or Baseline	Pristanoyl-CoA: 4 methyl branches; requires α-oxidation (cleavage of first carbon) before β-oxidation
Quantified Difference	Qualitative pathway divergence; different enzyme sets required for complete degradation
Conditions	In vitro enzyme assays with human peroxisomal fractions

Why This Matters

Researchers modeling branched-chain fatty acid oxidation defects must select the appropriate substrate: 13-Methyloctadecanoyl-CoA for studying monomethyl-branched β-oxidation, not multi-methyl α-oxidation pathways.

• [1] ChEBI. (n.d.). Pristanoyl-CoA (CHEBI:51341). Retrieved from https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:51341 View Source
• [2] Foulon, V., Antonenkov, V. D., Croes, K., Waelkens, E., Mannaerts, G. P., Van Veldhoven, P. P., & Casteels, M. (1999). Purification, molecular cloning, and expression of 2-hydroxyphytanoyl-CoA lyase... Proceedings of the National Academy of Sciences, 96(18), 10039-10044. View Source
• [3] Beg, M. A., et al. (2026). Age-Associated Metabolomic Changes in Human Spermatozoa. International Journal of Molecular Sciences, 27(5), 2386. View Source

Optimal Procurement and Application Scenarios for 13-Methyloctadecanoyl-CoA

Aging and Fertility Metabolomics: Validated Biomarker for Sperm Quality Assessment

This compound is essential for laboratories performing targeted or untargeted metabolomics of human spermatozoa in the context of male reproductive aging. Its unique age-associated abundance pattern (undetectable in young adults, uniquely abundant in advanced-age men) makes it a high-confidence biomarker within a 137-metabolite panel achieving AUC=1.0 classification accuracy . Procurement is justified for any study aiming to replicate or extend the findings of Beg et al. (2026) or to develop diagnostic assays for age-related fertility decline.

Peroxisomal Branched-Chain Fatty Acid Oxidation Assays

As a monomethyl-branched C19 acyl-CoA, 13-Methyloctadecanoyl-CoA serves as a specific substrate for characterizing peroxisomal branched-chain acyl-CoA oxidase (hBRCACox/ACOX3) activity . Unlike straight-chain analogs, it does not cross-react with palmitoyl-CoA oxidase, allowing precise interrogation of the branched-chain β-oxidation pathway. This application is particularly relevant for studies of peroxisomal disorders, metabolic engineering of lipid pathways, or screening for modulators of peroxisomal enzyme activity.

Standardization and Quality Control in Acyl-CoA Metabolomics Workflows

Given its defined LC-MS/MS detectability and inclusion in the HMDB, 13-Methyloctadecanoyl-CoA is suitable as an internal standard or QC material for acyl-CoA profiling experiments . Its distinct mass (1048.02 g/mol) and retention time characteristics differentiate it from other C18:0-CoA isomers, enabling accurate quantitation and instrument performance monitoring in multi-acyl-CoA panels.

Mitochondrial Beta-Oxidation and Acylcarnitine Formation Studies

This compound is a direct substrate for mitochondrial beta-oxidation and carnitine O-palmitoyltransferase, yielding 13-methyloctadecanoylcarnitine . It can be used in kinetic assays to study the impact of methyl branching on fatty acid oxidation efficiency, to compare mitochondrial and peroxisomal oxidation rates, or to generate branched acylcarnitine standards for clinical metabolomics.

• [1] Beg, M. A., Khan, M. S., Sheikh, I. A., Hamoda, T. A. A. M., Khan, M. I., Sharma, P., ... & Memili, E. (2026). Age-Associated Metabolomic Changes in Human Spermatozoa. International Journal of Molecular Sciences, 27(5), 2386. https://doi.org/10.3390/ijms27052386 View Source